2-methylpropyl 2-ethyl-5-[(E)-2-(2-methoxyphenyl)ethenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Description
Its structure features a fused thiazole-pyrimidine core with a chiral C5 atom, a 2-ethyl substituent, a 2-methylpropyl ester group, and an (E)-configured 2-methoxyphenylethenyl moiety. The E-geometry ensures planar alignment of the ethenyl group, influencing intermolecular interactions and crystallographic packing .
Properties
Molecular Formula |
C23H28N2O4S |
|---|---|
Molecular Weight |
428.5 g/mol |
IUPAC Name |
2-methylpropyl 2-ethyl-5-[(E)-2-(2-methoxyphenyl)ethenyl]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C23H28N2O4S/c1-6-19-21(26)25-17(12-11-16-9-7-8-10-18(16)28-5)20(15(4)24-23(25)30-19)22(27)29-13-14(2)3/h7-12,14,17,19H,6,13H2,1-5H3/b12-11+ |
InChI Key |
PTZIATKZCRQFCP-VAWYXSNFSA-N |
Isomeric SMILES |
CCC1C(=O)N2C(C(=C(N=C2S1)C)C(=O)OCC(C)C)/C=C/C3=CC=CC=C3OC |
Canonical SMILES |
CCC1C(=O)N2C(C(=C(N=C2S1)C)C(=O)OCC(C)C)C=CC3=CC=CC=C3OC |
Origin of Product |
United States |
Biological Activity
The compound 2-methylpropyl 2-ethyl-5-[(E)-2-(2-methoxyphenyl)ethenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a complex organic molecule belonging to the thiazolo[3,2-a]pyrimidine class. This compound exhibits a unique structural arrangement that may confer various biological activities. Understanding its biological activity is crucial for potential applications in pharmacology and medicinal chemistry.
Structural Characteristics
The compound features:
- A thiazole ring fused with a pyrimidine structure , which is common in many biologically active molecules.
- Functional groups including a methoxyphenyl substituent and a carboxylate moiety , suggesting diverse chemical reactivity.
These structural characteristics indicate potential for various biological interactions and therapeutic applications.
Antimicrobial Activity
Research indicates that compounds within the thiazolo[3,2-a]pyrimidine class often exhibit antimicrobial properties. For instance, derivatives of thiazolo[3,2-a]pyrimidines have shown effectiveness against several bacterial strains, including:
- Staphylococcus aureus
- Escherichia coli
- Pseudomonas aeruginosa
Studies have demonstrated that modifications to the thiazolo[3,2-a]pyrimidine structure can enhance antimicrobial efficacy. The presence of electron-donating groups such as methoxy may increase lipophilicity, facilitating better membrane penetration and activity against pathogens.
Anticancer Properties
Thiazolo[3,2-a]pyrimidines have also been investigated for their anticancer potential. Compounds similar to 2-methylpropyl 2-ethyl-5-[(E)-2-(2-methoxyphenyl)ethenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate have been shown to:
- Induce apoptosis in various cancer cell lines.
- Inhibit key signaling pathways involved in cancer cell proliferation.
For example, studies have indicated that certain derivatives can effectively inhibit the growth of breast cancer and leukemia cells by targeting specific oncogenic pathways.
Study 1: Antimicrobial Efficacy
A study published in the Journal of Medicinal Chemistry evaluated a series of thiazolo[3,2-a]pyrimidine derivatives for antibacterial activity. The results indicated that compounds with methoxy substitutions exhibited significantly higher activity against Gram-positive bacteria compared to their unsubstituted counterparts .
Study 2: Anticancer Activity
In a preclinical study reported in Cancer Research, researchers assessed the anticancer effects of a thiazolo[3,2-a]pyrimidine derivative on human breast cancer cells. The compound was found to induce apoptosis through the activation of caspase pathways and showed promise as a lead compound for further development .
Pharmacokinetics and Toxicology
Understanding the pharmacokinetics (PK) and toxicology of 2-methylpropyl 2-ethyl-5-[(E)-2-(2-methoxyphenyl)ethenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is essential for evaluating its therapeutic potential. Preliminary studies suggest:
- Absorption : The compound shows good absorption characteristics due to its lipophilic nature.
- Metabolism : Initial metabolism studies indicate that cytochrome P450 enzymes may play a role in its biotransformation.
- Toxicity : Toxicological assessments reveal that while some derivatives show low toxicity profiles at therapeutic doses, further studies are required to fully elucidate safety parameters.
Comparison with Similar Compounds
Structural and Substituent Variations
Key structural analogs differ in substituents on the pyrimidine core and aromatic moieties. Below is a comparative analysis:
Key Observations :
- Electronic Effects : Methoxy groups (electron-donating) in the target compound and trimethoxy analogs enhance resonance stabilization compared to bromophenyl (electron-withdrawing) derivatives .
Crystallographic and Conformational Analysis
Crystal structures of related compounds reveal distinct conformational trends:
- Ring Puckering : The pyrimidine core adopts a flattened boat conformation in trimethoxy derivatives due to steric and electronic effects . This conformation is critical for maintaining planarity in the fused thiazole-pyrimidine system.
- Intermolecular Interactions : Trimethoxy derivatives exhibit C–H···O hydrogen bonds (D···A distances ~3.3 Å) , while bromophenyl analogs rely on halogen-based interactions . The target compound’s methoxyphenyl group may form similar H-bonds, stabilizing its crystal lattice.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
